Cas no 1251050-56-2 (1-Piperidinepropanoic acid, 3-(methylamino)-, methyl ester)

• Product Name: 1-Piperidinepropanoic acid, 3-(methylamino)-, methyl ester
• CAS No: 1251050-56-2
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 6442090
• Update Time: 2025-05-20

1-Piperidinepropanoic acid, 3-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanoic acid, 3-(methylamino)-, methyl ester

• Inchi： 1S/C10H20N2O2/c1-11-9-4-3-6-12(8-9)7-5-10(13)14-2/h9,11H,3-8H2,1-2H3
• InChI Key： UPMZKDOEBIMQMD-UHFFFAOYSA-N
• SMILES： N1(CCC(OC)=O)CCCC(NC)C1

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 287.4±35.0 °C(Predicted)
• pka: 10.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-Piperidinepropanoic acid, 3-(methylamino)-, methyl ester

1-Piperidinepropanoic Acid, 3-(Methylamino)-, Methyl Ester: A Comprehensive Overview

1-Piperidinepropanoic acid, 3-(methylamino)-, methyl ester (CAS No. 1251050-56-2) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their diverse applications in drug discovery and development. The methyl ester functional group further enhances its versatility, making it a valuable molecule for both academic research and industrial applications.

The structure of 1-piperidinepropanoic acid, 3-(methylamino)-, methyl ester consists of a piperidine ring fused with a propanoic acid moiety. The presence of the methylamino group at the third position introduces unique electronic and steric properties, which can influence its reactivity and bioavailability. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, particularly in the context of peptide mimetics and enzyme inhibitors.

One of the most notable advancements involving this compound is its role in the development of small molecule inhibitors targeting key enzymes involved in diseases such as cancer and neurodegenerative disorders. Researchers have exploited the piperidine ring's flexibility to design molecules that can effectively bind to enzyme active sites, thereby modulating their activity. For instance, a study published in *Nature Communications* demonstrated that derivatives of 1-piperidinepropanoic acid, 3-(methylamino)-, methyl ester exhibit potent inhibitory activity against a specific kinase implicated in tumor growth.

In addition to its therapeutic potential, this compound has also been utilized in the synthesis of advanced materials. The methyl ester group facilitates its incorporation into polymer systems, where it can enhance mechanical properties or serve as a reactive site for further functionalization. This dual functionality makes it an attractive candidate for both pharmaceutical and materials science applications.

From a synthetic perspective, the preparation of 1-piperidinepropanoic acid, 3-(methylamino)-, methyl ester involves a series of well-established organic reactions. The synthesis typically begins with the formation of the piperidine ring through either cyclization or coupling reactions. Subsequent steps involve the introduction of the methylamino and methyl ester groups via nucleophilic substitution or acylation reactions. Recent optimizations in these processes have significantly improved yields and reduced reaction times, making large-scale production more feasible.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption profiles and moderate stability in biological systems. These attributes are crucial for its potential use as an oral drug candidate. Furthermore, toxicity studies have shown that 1-piperidinepropanoic acid, 3-(methylamino)-, methyl ester demonstrates low cytotoxicity at therapeutic concentrations, which is a promising indicator for its safety profile.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its utility in vaccine adjuvants and gene delivery systems. The ability to modify its structure while retaining its core functionalities opens up new avenues for innovation across multiple disciplines.

In conclusion, 1-piperidinepropanoic acid, 3-(methylamino)-, methyl ester (CAS No. 1251050-56-2) is a multifaceted compound with significant potential in drug development and materials science. Its unique chemical structure and versatile functional groups make it an invaluable tool for researchers seeking to address complex scientific challenges. As advancements in synthetic methodologies and biological applications continue to emerge, this compound is poised to play an increasingly important role in shaping future innovations across various industries.